Cas no 800395-53-3 (3-(4-tert-butylphenyl)propan-1-amine)

• Product Name: 3-(4-tert-butylphenyl)propan-1-amine
• CAS No: 800395-53-3
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• MDL: MFCD07374083
• CID: 858912
• PubChem ID: 9497457
• Update Time: 2025-04-19

3-(4-tert-butylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(tert-butyl)phenyl)propan-1-amine
• 3-(4-tert-butylphenyl)propan-1-amine
• AKOS005614019
• AB38701
• C78476
• NS-01810
• SCHEMBL2879490
• MFCD07374083
• 3-(4-tert-butylphenyl)propylamine
• CS-0434709
• EN300-1843516
• AO-080/43342653
• 800395-53-3

• MDL： MFCD07374083
• Inchi： 1S/C13H21N/c1-13(2,3)12-8-6-11(7-9-12)5-4-10-14/h6-9H,4-5,10,14H2,1-3H3
• InChI Key： OHGDOTWHVKSMQH-UHFFFAOYSA-N
• SMILES： NCCCC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines